Cas no 2228171-41-1 (1-(4-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(4-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228171-41-1
• MF: C₁₁H₈BrFO₃
• MW: 287.081826210022
• CID: 6259257
• PubChem ID: 165645013
• Update Time: 2025-10-10

1-(4-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1908060
• 2228171-41-1

• Inchi： 1S/C11H8BrFO3/c12-6-1-2-8(9(13)3-6)11(10(15)16)4-7(14)5-11/h1-3H,4-5H2,(H,15,16)
• InChI Key： KWEGICDSWVJCDB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 285.96408g/mol
• Monoisotopic Mass: 285.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(4-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid

Research Brief on 1-(4-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2228171-41-1)

1-(4-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2228171-41-1) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane core and halogenated aromatic ring, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and small-molecule drugs. The presence of both a carboxylic acid and a ketone functional group in its structure makes it a versatile intermediate for further chemical modifications and derivatizations.

Recent studies have focused on the synthesis and biological evaluation of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of potent kinase inhibitors. The researchers highlighted the compound's ability to interact with ATP-binding sites of kinases, making it a valuable scaffold for designing targeted therapies for cancer and inflammatory diseases. The bromo and fluoro substituents on the phenyl ring were found to enhance the compound's binding affinity and selectivity towards specific kinase isoforms.

Another significant application of 1-(4-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid is in the field of proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv (2024) reported its use as a linker molecule in the design of PROTACs targeting ubiquitin-proteasome pathways. The compound's rigid cyclobutane ring and functional groups were instrumental in maintaining the optimal spatial orientation between the target protein and the E3 ligase, thereby enhancing the degradation efficiency of the target protein.

In addition to its therapeutic potential, the compound has also been investigated for its physicochemical properties. A study in the European Journal of Pharmaceutical Sciences (2023) characterized its solubility, stability, and permeability profiles, which are critical for its formulation and delivery. The results indicated that the compound exhibits moderate aqueous solubility and good stability under physiological conditions, making it a viable candidate for oral administration.

Despite these promising findings, challenges remain in the optimization of 1-(4-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid for clinical applications. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future research. Ongoing studies are exploring the derivatization of this compound to improve its pharmacokinetic and pharmacodynamic properties.

In conclusion, 1-(4-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2228171-41-1) represents a promising chemical entity with diverse applications in drug discovery and development. Its unique structural features and biological activities make it a valuable tool for researchers in the chemical biology and pharmaceutical fields. Further studies are warranted to fully exploit its potential and translate these findings into clinically relevant therapies.